![molecular formula Rb B076674 Rubidium Rb-86 CAS No. 14932-53-7](/img/structure/B76674.png)
Rubidium Rb-86
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rubidium Rb-86 is a radioactive isotope of rubidium. It is a naturally occurring element with an atomic number of 37 and belongs to the alkali metal group. This compound has a half-life of 18.7 days and decays by beta emission to stable strontium. It is used in various scientific research applications due to its unique properties.
Mechanism of Action
Rubidium Rb-86 acts as a tracer in various scientific research applications. It is a radioactive isotope that emits beta particles, which can be detected using a radiation detector. The tracer is introduced into the system being studied, and its movement is tracked using the radiation detector. The rate of movement of the tracer provides information about the system being studied.
Biochemical and Physiological Effects:
This compound does not have any significant biochemical or physiological effects. It is a radioactive isotope that decays by beta emission to stable strontium. The beta particles emitted by this compound have a short range and do not penetrate deeply into tissues. Therefore, it does not cause any significant damage to the tissues.
Advantages and Limitations for Lab Experiments
Rubidium Rb-86 has several advantages as a tracer in lab experiments. It has a short half-life, which makes it suitable for studying fast-moving systems. It emits beta particles, which can be easily detected using a radiation detector. It is also relatively easy to produce and purify. However, there are some limitations to its use. It is a radioactive isotope, which requires special handling and disposal procedures. It also has a short half-life, which limits its use in long-term studies.
Future Directions
There are several future directions for the use of rubidium Rb-86 in scientific research. One area of research is the development of new imaging techniques for medical diagnosis. This compound can be used as a tracer in various imaging techniques, such as PET (positron emission tomography) and SPECT (single-photon emission computed tomography). Another area of research is the study of the transport of ions in biological systems. This compound can be used to study the uptake and transport of potassium ions in plants and animals. Finally, there is a potential for the use of this compound in environmental studies. It can be used to study the movement of groundwater and the dispersion of pollutants.
Synthesis Methods
Rubidium Rb-86 is produced by neutron activation of stable rubidium-85 in a nuclear reactor. The process involves bombarding rubidium-85 with neutrons, which converts it into this compound. The resulting radioactive isotope is then purified and used for various scientific research applications.
Scientific Research Applications
Rubidium Rb-86 is widely used in scientific research applications due to its unique properties. It is used as a tracer in various fields such as biology, medicine, and environmental studies. In biology, it is used to study the uptake and transport of potassium ions in plants and animals. In medicine, it is used for myocardial perfusion imaging to diagnose heart diseases. In environmental studies, it is used to study the movement of groundwater and the dispersion of pollutants.
properties
CAS RN |
14932-53-7 |
---|---|
Molecular Formula |
Rb |
Molecular Weight |
85.911167 g/mol |
IUPAC Name |
rubidium-86 |
InChI |
InChI=1S/Rb/i1+1 |
InChI Key |
IGLNJRXAVVLDKE-OUBTZVSYSA-N |
Isomeric SMILES |
[86Rb] |
SMILES |
[Rb] |
Canonical SMILES |
[Rb] |
synonyms |
86Rb radioisotope Rb-86 radioisotope Rubidium-86 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.